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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of inorganic chemistry and its applications in research and development, the

choice between reagents with similar functionalities can significantly impact experimental

outcomes. Lithium dichromate (Li₂Cr₂O₇) and sodium dichromate (Na₂Cr₂O₇) are two such

compounds, both powerful oxidizing agents widely utilized in organic synthesis and various

industrial processes. While their chemical reactivity stems from the common dichromate anion

(Cr₂O₇²⁻), the difference in their alkali metal cation—lithium versus sodium—imparts distinct

physical and chemical properties. This guide provides a comprehensive comparison of the

solubility and reactivity of lithium dichromate and sodium dichromate, supported by

experimental data and standardized protocols to aid in the selection of the most appropriate

reagent for specific research applications.
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Property
Lithium Dichromate
(Li₂Cr₂O₇)

Sodium Dichromate
(Na₂Cr₂O₇)

Molar Mass 229.88 g/mol
261.97 g/mol (anhydrous),

298.00 g/mol (dihydrate)[1]

Appearance
Yellow-red hygroscopic

crystals[2][3]

Red to reddish-orange

crystalline solid[1][4]

Hygroscopicity Hygroscopic[5][6] Hygroscopic[1][7]

Solubility: A Key Differentiator
A primary distinction between lithium dichromate and sodium dichromate lies in their solubility

in water. While both are considered water-soluble, their solubility profiles at various

temperatures differ significantly.

Table 1: Solubility in Water

Temperature (°C)
Lithium Dichromate ( g/100
g solution)

Sodium Dichromate ( g/100
mL water)

0 62.36[2]
~70.6 (as wt%) which is

approximately 240 g/100mL

20 - 236[1]

25 - 73 (anhydrous)[7], 187[1]

30 65.25[2] -

40 -
~77.09 (as wt%) which is

approximately 337 g/100mL[1]

60 -
~82.04 (as wt%) which is

approximately 456 g/100mL[1]

80 -
~88.39 (as wt%) which is

approximately 760 g/100mL[1]

100 73.55[2] -
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Sodium dichromate generally exhibits exceptionally high solubility in water, a characteristic that

is often advantageous when preparing concentrated solutions for synthesis or other

applications.[8] Lithium dichromate is also very soluble in water.[2]
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Comparison of Dichromate Properties

Lithium Dichromate Sodium Dichromate

Solubility
(g/100g solution)

0.8°C: 62.36
30°C: 65.25

100°C: 73.55

Reactivity
- Strong Oxidizer

- Decomposes at ~187°C

Solubility
(g/100mL water)

0°C: ~240
20°C: 236

80°C: ~760

Reactivity
- Strong Oxidizer

- Decomposes > 400°C

Comparative Analysis

Solubility Reactivity Solubility Reactivity

Experimental Workflow: Solubility Determination

1. Prepare Supersaturated Solution
(Excess salt in water)

2. Equilibrate at Constant Temperature
(Stirring)

3. Withdraw Filtered Aliquot

4. Determine Solute Concentration
(e.g., Gravimetrically)

5. Repeat at Different Temperatures

Adjust Temperature

6. Construct Solubility Curve
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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